Cas no 1806747-85-2 (Methyl 2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1806747-85-2
• MF: C₁₁H₉F₆NO₄
• MW: 333.183884382248
• CID: 4840775
• Update Time: 2025-05-27

Methyl 2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H9F6NO4/c1-20-7(19)3-5-6(22-11(15,16)17)4-18-9(21-2)8(5)10(12,13)14/h4H,3H2,1-2H3
• InChI Key： UKVCYPPWJFQVTM-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1CC(=O)OC)OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 3
• Topological Polar Surface Area: 57.6

Additional information on Methyl 2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate

Comprehensive Analysis of Methyl 2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1806747-85-2)

The compound Methyl 2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1806747-85-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and trifluoromethyl groups, contribute to its distinct chemical properties and reactivity. This compound is often utilized as a key intermediate in the synthesis of advanced heterocyclic compounds, which are pivotal in drug discovery and material science.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS 1806747-85-2 for its potential role in developing novel small-molecule inhibitors and biologically active compounds. The presence of multiple fluorine atoms in its structure makes it a valuable candidate for studying structure-activity relationships (SAR) in medicinal chemistry.

The synthesis of Methyl 2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate involves sophisticated organic transformations, such as nucleophilic substitution and esterification reactions. Its CAS number 1806747-85-2 is frequently referenced in patent literature, highlighting its importance in proprietary chemical processes. The compound's molecular weight and physicochemical properties are carefully optimized to ensure compatibility with various catalytic systems and reaction conditions.

From an industrial perspective, 1806747-85-2 is gaining traction as a high-value intermediate in the production of crop protection agents and pharmaceutical ingredients. Its trifluoromethyl group is known to enhance the lipophilicity of molecules, a critical factor in designing bioactive compounds with improved membrane permeability. This aligns with the growing trend of precision agriculture and targeted drug delivery systems, where efficiency and specificity are paramount.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize Methyl 2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate. These methods ensure the compound's purity and consistency, which are essential for reproducible research outcomes. The CAS registry number 1806747-85-2 serves as a universal identifier, facilitating seamless collaboration across academic and industrial laboratories.

Environmental and regulatory considerations are also integral to the discussion of 1806747-85-2. The compound's ecological impact and degradation pathways are subjects of ongoing study, particularly in the context of green chemistry initiatives. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption, reflecting the broader shift toward eco-friendly chemical manufacturing.

In summary, Methyl 2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1806747-85-2) represents a cutting-edge tool in modern chemistry. Its versatility and functional complexity make it indispensable for advancing drug discovery, agrochemical innovation, and material science. As the scientific community continues to uncover new applications, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.